Cas no 1804617-31-9 (4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine
• CAS No: 1804617-31-9
• MF: C₇H₆F₃IN₂O
• MW: 318.035024166107
• CID: 4931401
• Update Time: 2025-06-13

4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3IN2O/c8-7(9,10)14-6-2-4(3-12)1-5(11)13-6/h1-2H,3,12H2
• InChI Key： MSSBIKQNBYAWJI-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=N1)OC(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine

Comprehensive Analysis of 4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1804617-31-9)

The compound 4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1804617-31-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl group, iodo substitution, and trifluoromethoxy moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic compounds with enhanced pharmacokinetic properties.

In recent years, the search for fluorinated pyridine derivatives has surged due to their remarkable stability and bioactivity. The presence of the trifluoromethoxy group in CAS 1804617-31-9 is a key factor driving its utility, as this moiety is known to improve metabolic stability and membrane permeability in drug candidates. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are prioritized for their ability to modulate drug-receptor interactions effectively.

Another critical aspect of 4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine is its role in cross-coupling reactions, a hot topic in synthetic organic chemistry. The iodo substituent at the 2-position makes it an excellent substrate for palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal for constructing complex molecular architectures, which are often required in the development of targeted therapies and precision agriculture solutions.

From an industrial perspective, the scalability of synthesizing CAS 1804617-31-9 is a frequently discussed subject. Optimizing its production involves addressing challenges like regioselective iodination and the introduction of the aminomethyl group without side reactions. Advances in flow chemistry and continuous manufacturing have been explored to enhance the efficiency of such processes, reflecting the broader shift toward sustainable and cost-effective chemical production.

The compound’s potential applications extend beyond pharmaceuticals. For instance, its derivatives are being investigated for use in advanced materials, such as liquid crystals or organic semiconductors. The trifluoromethoxy group’s electron-withdrawing properties can significantly alter the electronic characteristics of these materials, making them suitable for optoelectronic devices. This versatility underscores why 4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine is a subject of ongoing research across multiple disciplines.

In summary, CAS 1804617-31-9 represents a multifaceted building block with broad relevance in modern chemistry. Its structural attributes and reactivity profile position it as a critical component in the development of next-generation therapeutics, agrochemicals, and functional materials. As research continues to uncover new applications, this compound is poised to remain at the forefront of scientific innovation.